Cas no 2229146-83-0 (4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid)

• Product Name: 4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid
• CAS No: 2229146-83-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6335719
• PubChem ID: 165884836
• Update Time: 2025-08-05

4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid
• EN300-1924454
• 2229146-83-0

• Inchi： 1S/C11H13BrO3/c1-7(11(14)15)2-3-8-6-9(12)4-5-10(8)13/h4-7,13H,2-3H2,1H3,(H,14,15)
• InChI Key： OKXCEHKWZVGQDT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCC(C(=O)O)C)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid

Comprehensive Overview of 4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid (CAS No. 2229146-83-0)

4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid (CAS No. 2229146-83-0) is a brominated phenolic derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, has garnered attention for its applications in drug discovery and organic synthesis. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents. The presence of both a hydroxyl group and a carboxylic acid moiety in its structure enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for specialty chemicals like 4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid has surged, driven by advancements in precision medicine and biopharmaceuticals. This compound aligns with the growing trend of targeted drug delivery systems, where researchers seek molecules with specific functional groups to improve efficacy and reduce side effects. Its bromine substituent further enhances its utility in cross-coupling reactions, a key technique in modern organic synthesis. As the scientific community explores sustainable chemistry practices, this compound's potential for green synthesis routes is also under investigation.

The pharmacokinetic profile of 4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid is a subject of ongoing research, particularly in relation to its metabolic stability and bioavailability. These properties are critical for its potential use as a drug candidate or pharmacophore. Additionally, its anti-inflammatory and antioxidant properties have sparked interest in the context of neurodegenerative diseases and age-related disorders, which are among the most searched health topics today. The compound's ability to modulate cellular signaling pathways is another area of active exploration, reflecting the broader scientific focus on precision therapeutics.

From a commercial perspective, 4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid is classified as a high-value fine chemical, with applications extending to material science and agrochemicals. Its synthesis typically involves multi-step organic reactions, with emphasis on yield optimization and purity control—topics frequently searched by synthetic chemists. The compound's spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in its identification and quality assessment. As AI-driven drug discovery gains traction, compounds like this are increasingly analyzed through computational chemistry tools to predict their structure-activity relationships.

Environmental and safety considerations surrounding 4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid are also noteworthy. While not classified as hazardous, proper laboratory handling protocols are essential, aligning with the broader industry shift toward responsible chemical management. The compound's biodegradability and ecotoxicological impact are subjects of interest for researchers focusing on green chemistry metrics. These aspects resonate with the increasing public and scientific interest in environmentally benign chemical processes.

In conclusion, 4-(5-bromo-2-hydroxyphenyl)-2-methylbutanoic acid (CAS No. 2229146-83-0) represents a compelling case study in the intersection of medicinal chemistry, synthetic methodology, and applied research. Its multifaceted applications and relevance to current scientific trends—such as personalized medicine, catalysis, and molecular design—ensure its continued importance in both academic and industrial settings. Future research directions may explore its structure-activity optimization and integration into innovative therapeutic platforms, further solidifying its role in advancing chemical sciences.